2-[4-(3-Methoxyphenyl)piperazin-1-yl]ethane-1-thiol dihydrochloride

• IUPAC Name: 2-[4-(3-methoxyphenyl)piperazin-1-yl]ethanethiol;dihydrochloride
• InChI: InChI=1S/C13H20N2OS.2ClH/c1-16-13-4-2-3-12(11-13)15-7-5-14(6-8-15)9-10-17;;/h2-4,11,17H,5-10H2,1H3;2*1H
• InChI Key: XYPKEOHZJXTZHS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CCN(CC2)CCS.Cl.Cl
• Molecular Formula: C13H22Cl2N2OS
• Molecular Weight: 325.3 g/mol

Description

The compound “2-[4-(3-Methoxyphenyl)piperazin-1-yl]ethane-1-thiol dihydrochloride” is a derivative of piperazine. Piperazine derivatives have been studied extensively due to their therapeutic potential. They have been found to have affinity for alpha1-adrenergic receptors, which are a class of G-protein-coupled receptors (GPCRs) and are a significant target for various neurological conditions treatment.

Synthesis Analysis

The synthesis of piperazine derivatives, including “2-[4-(3-Methoxyphenyl)piperazin-1-yl]ethane-1-thiol dihydrochloride”, involves complex chemical reactions. The in silico docking and molecular dynamics simulations, binding data together with absorption, distribution, metabolism, and excretion (ADME) calculations have been used to identify promising lead compounds.

Molecular Structure Analysis

The molecular structure of “2-[4-(3-Methoxyphenyl)piperazin-1-yl]ethane-1-thiol dihydrochloride” is complex, involving a piperazine ring linked to a 2-methoxyphenyl unit. The in silico docking and molecular dynamics simulations have been used to analyze the structure of these molecules.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “2-[4-(3-Methoxyphenyl)piperazin-1-yl]ethane-1-thiol dihydrochloride” are complex and involve multiple steps. The reactions have been analyzed using in silico docking and molecular dynamics simulations.

Scientific Research Applications

Alpha1-Adrenergic Receptor Antagonists

• Findings : In silico docking, molecular dynamics simulations, and ADME calculations identified promising lead compounds. .

Antimicrobial Activity

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Biological Effects on Cell Lines

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Synthesis of Derivatives

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Mechanism of Action

Target of Action

The primary targets of 2-[4-(3-Methoxyphenyl)piperazin-1-yl]ethane-1-thiol dihydrochloride are alpha1-adrenergic receptors (α1-ARs) . These receptors are a class of G-protein-coupled receptors (GPCRs) and are among the most studied . They are involved in the contraction of smooth muscles in blood vessels, lower urinary tract, and prostate .

Mode of Action

2-[4-(3-Methoxyphenyl)piperazin-1-yl]ethane-1-thiol dihydrochloride interacts with its targets, the α1-ARs, by binding to them . This interaction can lead to changes in the function of these receptors, which can have therapeutic effects for the treatment of numerous disorders .

Biochemical Pathways

The compound affects the biochemical pathways associated with α1-ARs . These receptors are targets for the endogenous neurotransmitters, catecholamines noradrenaline, and epinephrine . They are also associated with numerous neurodegenerative and psychiatric conditions .

Pharmacokinetics

The pharmacokinetic properties of 2-[4-(3-Methoxyphenyl)piperazin-1-yl]ethane-1-thiol dihydrochloride include absorption, distribution, metabolism, and excretion (ADME) . These properties impact the bioavailability of the compound, which is crucial for its therapeutic effects .

Result of Action

The molecular and cellular effects of 2-[4-(3-Methoxyphenyl)piperazin-1-yl]ethane-1-thiol dihydrochloride’s action are primarily due to its interaction with α1-ARs . By binding to these receptors, the compound can influence their function and lead to therapeutic effects .